Cas no 1353977-84-0 ([1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1353977-84-0
• MF: C₁₅H₂₇ClN₂O₃
• MW: 318.839483499527
• CID: 2160293
• Update Time: 2025-05-24

[1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester
• tert-Butyl ((1-(2-chloroacetyl)piperidin-2-yl)methyl)(ethyl)carbamate
• AM94240
• [1-(2-Chloroacetyl)piperidin-2-ylmethyl]ethylcarbamic acid tert-butyl ester

• Inchi： 1S/C15H27ClN2O3/c1-5-17(14(20)21-15(2,3)4)11-12-8-6-7-9-18(12)13(19)10-16/h12H,5-11H2,1-4H3
• InChI Key： JSVVNWCBQCNWMW-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCCC1CN(C(=O)OC(C)(C)C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Topological Polar Surface Area: 49.8

Additional information on [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester

[1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester

The compound [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester with CAS No. 1353977-84-0 is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperidine ring, a chloroacetyl group, and a tert-butyl ester moiety. These structural features contribute to its potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The chloroacetyl group in this compound introduces a reactive site that can participate in nucleophilic substitutions, making it a valuable intermediate in the synthesis of bioactive molecules. Additionally, the tert-butyl ester moiety enhances the compound's stability and solubility, which are critical properties for drug candidates.

One of the most promising applications of this compound lies in its potential as a precursor for peptide synthesis. The carbamic acid tert-butyl ester group is commonly used as a protecting group for amino acids, facilitating the construction of complex peptide sequences. This makes the compound an essential building block in the development of peptide-based therapeutics.

Furthermore, the piperidine ring in this molecule provides a rigid framework that can be exploited for stereochemical control in synthesis. This is particularly important in the development of enantiomerically pure compounds, which are often required for pharmaceutical applications. Recent advancements in asymmetric synthesis have enabled researchers to harness the potential of this compound for creating chiral centers with high enantioselectivity.

The integration of multiple functional groups in this compound also makes it an attractive candidate for click chemistry applications. The chloroacetyl group can act as an electrophilic partner in cycloaddition reactions, enabling the rapid construction of diverse molecular architectures. This versatility has positioned the compound as a valuable tool in combinatorial chemistry and high-throughput screening.

In terms of biological activity, preliminary studies suggest that this compound may exhibit modulatory effects on enzyme activity. The chloroacetyl group, being an electrophilic substituent, could potentially inhibit enzymes through covalent modification or competitive inhibition mechanisms. Further research is needed to elucidate its specific biological targets and mechanism of action.

The synthesis of [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the formation of the piperidine ring, introduction of the chloroacetyl substituent, and installation of the tert-butyl ester group. Optimization of reaction conditions has been critical to achieving high yields and maintaining stereochemical integrity.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into its molecular architecture and functional group distribution, ensuring its suitability for downstream applications.

In conclusion, [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1353977-84-0) is a versatile organic molecule with significant potential in drug discovery and chemical synthesis. Its unique combination of functional groups makes it a valuable tool for constructing bioactive compounds and exploring novel therapeutic strategies.